N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C11H13N3O/c1-3-12-11(15)10-8(2)13-9-6-4-5-7-14(9)10/h4-7H,3H2,1-2H3,(H,12,15)
• InChI Key: SGVCYOLDXNXLSB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(N=C2N1C=CC=C2)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide (EMIC) is a synthetic chemical compound that belongs to the class of heterocyclic aromatic amines (HAAs). HAAs are formed during the cooking of protein-rich foods at high temperatures, such as grilling, frying, or broiling. EMIC is of particular interest due to its potent mutagenic and carcinogenic properties, which have been extensively studied in various scientific research applications.

Mechanism of Action

N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide is metabolically activated in the liver by cytochrome P450 enzymes to form reactive intermediates that can bind covalently to DNA, leading to the formation of DNA adducts. These adducts can cause mutations and chromosomal aberrations, which can ultimately lead to cancer. N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been shown to preferentially form adducts at guanine residues in DNA, which can cause G to T transversions.
Biochemical and Physiological Effects
N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been shown to induce a variety of biochemical and physiological effects in cells and tissues. It can cause oxidative stress, DNA damage, and apoptosis in cultured cells. In animal models, N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide exposure has been associated with increased formation of DNA adducts, as well as changes in gene expression and cell proliferation in the colon and rectum.

Advantages and Limitations for Lab Experiments

N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide is a useful tool for studying the mutagenic and carcinogenic properties of HAAs, as it is a potent mutagen and can form DNA adducts in vitro and in vivo. However, its use is limited by its toxicity and the need for specialized equipment and expertise for handling and analyzing N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide and its metabolites.

Future Directions

There are several areas of future research that could further our understanding of N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide and its role in cancer development. These include:
1. Investigating the mechanisms of N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide-induced DNA damage and repair, and how these processes contribute to carcinogenesis.
2. Identifying the genetic and epigenetic factors that influence susceptibility to N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide-induced mutagenesis and carcinogenesis.
3. Developing new methods for detecting N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide and its metabolites in human tissues and fluids, which could aid in epidemiological studies of HAA exposure and cancer risk.
4. Exploring the potential of N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide and other HAAs as targets for cancer prevention and therapy, through the development of inhibitors of HAA metabolism or DNA adduct formation.

Synthesis Methods

N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide can be synthesized through a multistep process starting from 2,3-dimethylpyridine. The first step involves the alkylation of 2,3-dimethylpyridine with ethyl iodide to yield N-ethyl-2,3-dimethylpyridinium iodide. This intermediate is then treated with sodium azide to form the corresponding azide, which is reduced with palladium on charcoal to give N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide.

Scientific Research Applications

N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide has been widely used as a model mutagen in various scientific research applications, including genotoxicity testing, mutagenicity assays, and DNA adduct formation studies. Its mutagenic potential has been demonstrated in bacterial and mammalian cell systems, as well as in vivo in animal models. N-ethyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide has also been used to investigate the role of HAAs in the development of human cancers, particularly those of the colon and rectum.